1-(2-ethoxyphenyl)-4-[4-(trifluoromethoxy)benzyl]piperazine

• IUPAC Name: 1-(2-ethoxyphenyl)-4-[[4-(trifluoromethoxy)phenyl]methyl]piperazine
• InChI: InChI=1S/C20H23F3N2O2/c1-2-26-19-6-4-3-5-18(19)25-13-11-24(12-14-25)15-16-7-9-17(10-8-16)27-20(21,22)23/h3-10H,2,11-15H2,1H3
• InChI Key: VSJZIHQRTHMAAU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)CC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C20H23F3N2O2
• Molecular Weight: 380.4 g/mol

Description

TFMPP is a white crystalline powder that is soluble in water and ethanol. It is a psychoactive drug that has been used in scientific research to study the effects of serotonin receptors in the brain. TFMPP is a selective agonist of the 5-HT1B receptor, which is involved in the regulation of mood, appetite, and sleep.

Mechanism of Action

TFMPP acts as a selective agonist of the 5-HT1B receptor, which is a subtype of the serotonin receptor. Activation of this receptor leads to the release of neurotransmitters such as dopamine and norepinephrine, which are involved in the regulation of mood, appetite, and sleep. TFMPP also has affinity for other serotonin receptors, including the 5-HT2A and 5-HT2C receptors, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
TFMPP has been shown to have anxiogenic and hallucinogenic effects in animal studies. It has also been shown to increase locomotor activity and induce hyperthermia. TFMPP has been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its psychoactive effects.

Advantages and Limitations for Lab Experiments

TFMPP is a useful tool for studying the effects of serotonin on behavior and cognition. It has been shown to have anxiogenic and hallucinogenic properties, which make it a useful tool for studying the effects of serotonin on mood and perception. However, TFMPP has limitations in terms of its selectivity for the 5-HT1B receptor, as it also has affinity for other serotonin receptors that may contribute to its effects.

Future Directions

There are several future directions for research on TFMPP. One area of research is the development of more selective agonists of the 5-HT1B receptor, which may have fewer side effects than TFMPP. Another area of research is the study of the role of serotonin in drug addiction and withdrawal, which may have implications for the development of treatments for addiction. Finally, TFMPP could be used as a tool for studying the effects of serotonin on other physiological processes, such as appetite regulation and sleep.

Synthesis Methods

TFMPP can be synthesized by reacting 1-(2-ethoxyphenyl)piperazine with 4-(trifluoromethoxy)benzyl chloride in the presence of a base such as potassium carbonate. The reaction takes place in anhydrous conditions and produces TFMPP as the main product.

Scientific Research Applications

TFMPP has been used in scientific research to study the effects of serotonin receptors in the brain. It has been shown to have anxiogenic and hallucinogenic properties, which make it a useful tool for studying the effects of serotonin on behavior and cognition. TFMPP has also been used to study the role of serotonin in drug addiction and withdrawal.